Cas no 39961-72-3 (Propanamide, 2-hydroxy-N,2-dimethyl-)
39961-72-3 structure
Product Name:Propanamide, 2-hydroxy-N,2-dimethyl-
CAS No:39961-72-3
MF:C5H11NO2
MW:117.146341562271
CID:1511912
PubChem ID:547686
Update Time:2025-04-21
Propanamide, 2-hydroxy-N,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 2-hydroxy-N,2-dimethyl-
- 2-hydroxy-N,2-dimethylpropanamide
- VQMVAASPDIUGRC-UHFFFAOYSA-N
- 2-Hydroxy-N,2-dimethylpropanamide #
- DTXSID60338215
- AKOS006351692
- Butanamide, 2-hydroxy-2,N-dimethyl-
- 39961-72-3
- SCHEMBL537313
-
- Inchi: 1S/C5H11NO2/c1-5(2,8)4(7)6-3/h8H,1-3H3,(H,6,7)
- InChI Key: VQMVAASPDIUGRC-UHFFFAOYSA-N
- SMILES: OC(C(NC)=O)(C)C
Computed Properties
- Exact Mass: 117.07903
- Monoisotopic Mass: 117.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 98.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Propanamide, 2-hydroxy-N,2-dimethyl- Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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